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Compound of Interest

Compound Name: N-methylphenylethanolamine

Cat. No.: B1194725 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction N-methylphenylethanolamine (NMPEA), also known as Halostachine, is an

endogenous trace amine and a natural alkaloid first isolated from the Asian shrub Halostachys

caspica.[1] It functions as a human and plant metabolite and is structurally related to other

phenylethanolamines like synephrine and ephedrine.[1] In animal tissues, NMPEA is formed

from its precursor, phenylethanolamine, through the action of the enzyme phenylethanolamine

N-methyl transferase (PNMT).[1] This enzyme is a critical component in the biosynthesis of

epinephrine.[2] Given its role in biochemical pathways and its presence as a metabolite, the

accurate and sensitive quantification of NMPEA in biological matrices such as plasma and

urine is essential for pharmacological, toxicological, and clinical research.

This document provides detailed protocols for sample preparation and analysis using Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which is considered a gold

standard for its high sensitivity and selectivity in quantifying small molecules in complex

biological samples.[3][4]

Metabolic Pathway
The biosynthesis of N-methylphenylethanolamine from its precursor is a direct enzymatic

conversion.
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Sample Preparation

Analysis & Data Processing

1. Biological Sample Collection
(e.g., Plasma, Urine)

2. Pre-treatment
(e.g., Hydrolysis, pH Adjustment)

3. Analyte Extraction
(SPE, LLE, or PPT)

4. LC-MS/MS Analysis

5. Data Processing
(Integration, Calibration)

6. Final Quantification
& Reporting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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